Cas no 1363380-91-9 (2-Amino-5-fluoro-4-methoxybenzoic acid)

• Product Name: 2-Amino-5-fluoro-4-methoxybenzoic acid
• CAS No: 1363380-91-9
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• MDL: MFCD23105873
• CID: 4590955
• PubChem ID: 72207798
• Update Time: 2025-06-16

2-Amino-5-fluoro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoro-4-methoxybenzoic acid
• Benzoic acid, 2-amino-5-fluoro-4-methoxy-
• DTXSID101270136
• CS-0057475
• 1363380-91-9
• BS-50329
• EN300-129946
• SB20424
• 2-amino-5-fluoro-4-methoxybenzoicacid
• Z1618107109
• SCHEMBL19554326
• P13471
• AKOS025403518
• MFCD23105873
• PB36061

• MDL： MFCD23105873
• Inchi： 1S/C8H8FNO3/c1-13-7-3-6(10)4(8(11)12)2-5(7)9/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： NKAKHMMHWPAUDK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(OC)C=C1N

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-5-fluoro-4-methoxybenzoic acid

Comprehensive Overview of 2-Amino-5-fluoro-4-methoxybenzoic acid (CAS No. 1363380-91-9): Properties, Applications, and Research Insights

2-Amino-5-fluoro-4-methoxybenzoic acid (CAS No. 1363380-91-9) is a fluorinated aromatic compound with a molecular formula of C₈H₈FNO₃. This specialty chemical has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the amino, fluoro, and methoxy functional groups. Its benzoic acid backbone further enhances its versatility as a building block for synthesizing complex molecules.

In recent years, the demand for fluorinated organic compounds like 2-Amino-5-fluoro-4-methoxybenzoic acid has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "fluoro-substituted benzoic acid derivatives" or "CAS 1363380-91-9 synthesis methods," reflecting the compound's relevance in modern chemistry. Its meta-substitution pattern and electron-withdrawing properties make it particularly valuable for designing kinase inhibitors and antimicrobial agents.

The compound's physicochemical properties include a molecular weight of 185.15 g/mol and moderate solubility in polar solvents like DMSO and methanol. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity verification. A trending topic in forums discusses "how to improve the yield of 2-Amino-5-fluoro-4-methoxybenzoic acid," highlighting optimization challenges in its synthetic routes, particularly during regioselective fluorination steps.

From an industrial perspective, 1363380-91-9 serves as a key intermediate for active pharmaceutical ingredients (APIs). Patent literature reveals its utility in developing anticancer and anti-inflammatory candidates, aligning with the growing focus on targeted therapies. Environmental considerations are also emerging, with studies exploring "biodegradation pathways of fluorinated aromatics" to address sustainability concerns.

Quality control protocols for CAS 1363380-91-9 emphasize strict adherence to ICH guidelines, with impurity profiling being critical for regulatory compliance. The compound's stability under acidic conditions and photodegradation resistance are frequently evaluated parameters. Notably, its low toxicity profile in preliminary assays makes it a promising candidate for further preclinical studies.

Emerging applications include its use in organic electronics, where fluorinated benzoic acids contribute to charge transport materials. This intersects with the booming interest in "green chemistry approaches for fluorination." Suppliers often highlight batch-to-batch consistency and scalability as competitive advantages, addressing pain points in contract manufacturing.

In summary, 2-Amino-5-fluoro-4-methoxybenzoic acid represents a multifaceted compound bridging medicinal chemistry and materials science. Its CAS registry number 1363380-91-9 serves as a vital identifier for researchers navigating the expanding landscape of fluorinated building blocks. Future directions may explore its cocrystal engineering potential or catalytic applications, positioning it as a compound of enduring scientific interest.